Cas no 895464-20-7 (3-(4-chlorobenzenesulfonyl)-N-(3,5-dichlorophenyl)propanamide)

• Product Name: 3-(4-chlorobenzenesulfonyl)-N-(3,5-dichlorophenyl)propanamide
• CAS No: 895464-20-7
• MF: C₁₅H₁₂Cl₃NO₃S
• MW: 392.684679985046
• CID: 6098856
• PubChem ID: 7544247
• Update Time: 2025-07-18

3-(4-chlorobenzenesulfonyl)-N-(3,5-dichlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-N-(3,5-dichlorophenyl)propanamide
• Propanamide, 3-[(4-chlorophenyl)sulfonyl]-N-(3,5-dichlorophenyl)-
• 895464-20-7
• 3-(4-chlorophenyl)sulfonyl-N-(3,5-dichlorophenyl)propanamide
• F2536-1045
• AKOS008538294
• 3-((4-chlorophenyl)sulfonyl)-N-(3,5-dichlorophenyl)propanamide

• Inchi： 1S/C15H12Cl3NO3S/c16-10-1-3-14(4-2-10)23(21,22)6-5-15(20)19-13-8-11(17)7-12(18)9-13/h1-4,7-9H,5-6H2,(H,19,20)
• InChI Key： VVDUOPLEMWCXFX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC(Cl)=C1)(=O)CCS(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 390.960348g/mol
• Monoisotopic Mass: 390.960348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• Boiling Point: 618.0±55.0 °C(Predicted)
• pka: 12.53±0.70(Predicted)

Additional information on 3-(4-chlorobenzenesulfonyl)-N-(3,5-dichlorophenyl)propanamide

Comprehensive Overview of 3-(4-chlorobenzenesulfonyl)-N-(3,5-dichlorophenyl)propanamide (CAS No. 895464-20-7)

The compound 3-(4-chlorobenzenesulfonyl)-N-(3,5-dichlorophenyl)propanamide (CAS No. 895464-20-7) is a sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 4-chlorobenzenesulfonyl group and a 3,5-dichlorophenyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current research trends, addressing common queries from academic and industrial circles.

One of the most searched questions about this compound revolves around its synthesis and structural characterization. Researchers often seek detailed protocols for its preparation, which typically involves the reaction of 4-chlorobenzenesulfonyl chloride with 3,5-dichloroaniline under controlled conditions. The resulting propanamide backbone is key to its stability and reactivity, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for new therapeutic candidates.

In the context of agrochemical innovation, 3-(4-chlorobenzenesulfonyl)-N-(3,5-dichlorophenyl)propanamide has garnered attention for its potential as a plant growth regulator or pesticide precursor. With increasing global focus on sustainable agriculture, this compound's ability to modulate biological pathways in plants is a hot topic. Searches for "sulfonamide-based agrochemicals" or "chlorophenyl derivatives in crop protection" often lead to discussions about its mechanistic insights and field efficacy.

The physicochemical properties of CAS No. 895464-20-7, such as solubility, melting point, and stability under various pH conditions, are frequently queried in academic databases. These parameters are critical for formulation scientists working on drug delivery systems or agricultural formulations. For instance, its moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for lab-scale experiments, while its thermal stability ensures longevity in storage.

Another trending angle is the compound's environmental impact and biodegradability. As regulatory bodies tighten guidelines on chemical usage, researchers are investigating the ecotoxicological profile of sulfonamide derivatives. Questions like "Are chlorobenzenesulfonyl compounds environmentally persistent?" or "Degradation pathways of dichlorophenyl propanamides" reflect this concern. Preliminary data suggest that microbial degradation may play a role in mitigating its environmental footprint, though further studies are needed.

From a patent landscape perspective, CAS No. 895464-20-7 appears in several filings related to heterocyclic chemistry and medicinal chemistry. Innovators exploring kinase inhibitors or G-protein-coupled receptor (GPCR) modulators often cite this compound as a scaffold. This aligns with the surge in searches for "small molecule drug discovery 2024" and "emerging sulfonamide applications."

In summary, 3-(4-chlorobenzenesulfonyl)-N-(3,5-dichlorophenyl)propanamide represents a multifaceted tool for modern chemistry. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its value. As AI-driven drug discovery gains traction, this compound's data-rich profile positions it as a candidate for machine learning-based molecular optimization—a topic dominating recent scientific forums.